Cas no 510-18-9 (Acetomycin)

• Product Name: Acetomycin
• CAS No: 510-18-9
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 372359
• PubChem ID: 100162
• Update Time: 2025-04-19

Acetomycin Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,3-acetyl-5-(acetyloxy)dihydro-3,4-dimethyl-, (3S,4S,5R)-
• 2(3H)-Furanone, 3-acetyl-5-(acetyloxy)dihydro-3,4-dimethyl-
• ACETOMYCIN
• (-)-Acetomycin
• NSC 350598
• (3S,4S,5R)-3-Acetyl-5-(acetyloxy)dihydro-3,4-dimethyl-2(3H)-furanone
• 373B64IT09
• HB3734
• CHEMBL162264
• [(2R,3S,4S)-4-acetyl-3,4-dimethyl-5-oxo-tetrahydrofuran-2-yl] acetate
• 2(3H)-FURANONE, 3-ACETYL-5-(ACETYLOXY)DIHYDRO-3,4-DIMETHYL-, (3S,4S,5R)-
• 2(3H)-Furanone, 3-acetyl-5-(acetyloxy)-dihydro-3,4-dimethyl-, (3S-(3alpha,4alpha,5alpha))-
• J479.514H
• [(2R,3S,4S)-4-acetyl-3,4-dimethyl-5-oxooxolan-2-yl] acetate
• Q27256621
• HY-129564
• 2(3H)-FURANONE, 3-ACETYL-5-(ACETYLOXY)DIHYDRO-3,4-DIMETHYL-, (3S-(3.ALPHA.,4.ALPHA.,5.ALPHA.))-
• NSC350598
• 510-18-9
• (2R,3S,4S)-4-Acetyl-3,4-dimethyl-5-oxotetrahydro-furan-2-yl acetate
• 4-18-00-01135 (Beilstein Handbook Reference)
• (2R,3S,4S)-4-ACETYL-3,4-DIMETHYL-5-OXOOXOLAN-2-YL ACETATE
• 3-acetyl-5-(acetyloxy)dihydro-3,4-dimethyl-2(3H)furanone
• CS-0106686
• BRN 0174279
• NSC-350598
• CHEBI:209246
• UNII-373B64IT09
• 2(3H)-Furanone,4-dimethyl-
• SCHEMBL3796861
• NS00011775
• 4-Acetyl-3,4-dimethyl-5-oxooxolan-2-yl acetate
• DTXSID30965274
• Acetomycin

• Inchi： 1S/C10H14O5/c1-5-8(14-7(3)12)15-9(13)10(5,4)6(2)11/h5,8H,1-4H3/t5-,8-,10+/m1/s1
• InChI Key： OYMZTORLGBISLR-RHFNHBFPSA-N
• SMILES： O1C([C@@](C(C)=O)(C)[C@H](C)[C@@H]1OC(C)=O)=O

Computed Properties

• Exact Mass: 214.08412
• Monoisotopic Mass: 214.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115-116 ºC (methanol )
• Solubility: Slightly soluble (32 g/l) (25 º C),
• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acylals